Cas no 1803852-57-4 (2,4-Dimethyl-5-methoxybenzamide)

• Product Name: 2,4-Dimethyl-5-methoxybenzamide
• CAS No: 1803852-57-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5003833
• Update Time: 2025-05-19

2,4-Dimethyl-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-methoxybenzamide

• Inchi： 1S/C10H13NO2/c1-6-4-7(2)9(13-3)5-8(6)10(11)12/h4-5H,1-3H3,(H2,11,12)
• InChI Key： XEFNFBLWWRMAPC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(N)=O)=C(C)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3

Additional information on 2,4-Dimethyl-5-methoxybenzamide

Introduction to 2,4-Dimethyl-5-methoxybenzamide (CAS No. 1803852-57-4)

2,4-Dimethyl-5-methoxybenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1803852-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The structural features of 2,4-Dimethyl-5-methoxybenzamide, including its dimethyl and methoxy substituents, contribute to its unique chemical properties and potential biological activities.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, often found in therapeutic agents targeting various biological pathways. The presence of methyl groups at the 2- and 4-positions enhances the lipophilicity of the molecule, while the methoxy group at the 5-position introduces a degree of electronic delocalization, influencing its reactivity and interaction with biological targets. These structural attributes make 2,4-Dimethyl-5-methoxybenzamide a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on identifying novel compounds with potential therapeutic applications. 2,4-Dimethyl-5-methoxybenzamide has been studied for its possible role in modulating biological processes, particularly in the context of inflammation and immune response. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in these pathways. Such findings align with the broader trend in pharmaceutical research toward developing small-molecule inhibitors that can modulate complex biological systems with high specificity.

The synthesis of 2,4-Dimethyl-5-methoxybenzamide involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of the amide group is often achieved through nucleophilic acyl substitution or condensation reactions. The methoxy and dimethyl groups are typically installed via methylation or etherification reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to improve yield and purity. These synthetic methodologies are critical for producing sufficient quantities of the compound for both research and potential clinical applications.

One of the key aspects of evaluating the potential of 2,4-Dimethyl-5-methoxybenzamide is its pharmacokinetic profile. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its suitability as a drug candidate. Studies have begun to explore these parameters in preclinical models, providing insights into its bioavailability and potential side effects. Additionally, computational modeling techniques have been utilized to predict how 2,4-Dimethyl-5-methoxybenzamide might interact with biological targets at the molecular level.

The role of 2,4-Dimethyl-5-methoxybenzamide in addressing specific therapeutic challenges has also been examined. For instance, researchers have investigated its potential as an anti-inflammatory agent by assessing its ability to inhibit key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). While preliminary data suggests promising activity in certain models, further studies are needed to confirm these findings and to explore optimal dosing regimens. The development of novel synthetic routes could also enhance the scalability of production, making it more feasible for large-scale clinical trials.

Recent advancements in analytical chemistry have enabled more precise characterization of 2,4-Dimethyl-5-methoxybenzamide. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and purity. These analytical methods are crucial for ensuring that the compound meets stringent quality standards before it can be used in biological assays or clinical trials.

The future direction of research on 2,4-Dimethyl-5-methoxybenzamide includes exploring its potential in combination therapies. By pairing this compound with other agents that target different aspects of a disease pathway, researchers hope to achieve synergistic effects that could lead to more effective treatments. Additionally, investigating derivatives of 2,4-Dimethyl-5-methoxybenzamide may uncover new analogs with enhanced potency or reduced toxicity.

In conclusion, 2 ,4 - Dimethyl - 5 - methoxybenzamide (CAS No . 1803852 -57 -4) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , coupled with preliminary evidence suggesting biological activity , make it a valuable subject for further investigation . As research continues , advancements in synthetic methodologies , pharmacokinetic studies , and computational modeling will undoubtedly contribute to a deeper understanding of this molecule's therapeutic promise . The journey from laboratory discovery to clinical application is long and complex , but compounds like 2 ,4 - Dimethyl - 5 - methoxybenzamide highlight the ongoing progress in developing novel treatments for human health challenges . p >